N-[2-[(1R,2R)-2-hydroxycyclohexyl]ethyl]-3-(1H-1,2,4-triazol-5-yl)benzamide

• IUPAC Name: N-[2-[(1R,2R)-2-hydroxycyclohexyl]ethyl]-3-(1H-1,2,4-triazol-5-yl)benzamide
• InChI: InChI=1S/C17H22N4O2/c22-15-7-2-1-4-12(15)8-9-18-17(23)14-6-3-5-13(10-14)16-19-11-20-21-16/h3,5-6,10-12,15,22H,1-2,4,7-9H2,(H,18,23)(H,19,20,21)/t12-,15-/m1/s1
• InChI Key: UEJIMFPEKSPJKY-IUODEOHRSA-N
• Canonical SMILES: C1CCC(C(C1)CCNC(=O)C2=CC=CC(=C2)C3=NC=NN3)O
• Isomeric SMILES: C1CC[C@H]([C@H](C1)CCNC(=O)C2=CC=CC(=C2)C3=NC=NN3)O
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

N-[2-[(1R,2R)-2-hydroxycyclohexyl]ethyl]-3-(1H-1,2,4-triazol-5-yl)benzamide, also known as HET0016, is a selective inhibitor of 20-hydroxyeicosatetraenoic acid (20-HETE) synthesis. 20-HETE is a potent vasoconstrictor and plays a crucial role in the regulation of blood pressure and renal function. HET0016 has been extensively studied for its potential therapeutic applications in cardiovascular and renal diseases.

Mechanism of Action

N-[2-[(1R,2R)-2-hydroxycyclohexyl]ethyl]-3-(1H-1,2,4-triazol-5-yl)benzamide selectively inhibits the synthesis of 20-HETE by blocking the activity of the enzyme cytochrome P450 4A (CYP4A). 20-HETE is synthesized from arachidonic acid by CYP4A enzymes, which are predominantly expressed in the kidney and vasculature. 20-HETE acts as a vasoconstrictor and promotes renal sodium reabsorption, leading to hypertension and renal injury. By inhibiting 20-HETE synthesis, this compound can reverse these effects and improve cardiovascular and renal function.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In animal models, this compound can reduce blood pressure, improve renal function, and prevent cardiac hypertrophy. This compound has also been shown to have anti-inflammatory and anti-tumor effects. In vitro studies have demonstrated that this compound can inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-[(1R,2R)-2-hydroxycyclohexyl]ethyl]-3-(1H-1,2,4-triazol-5-yl)benzamide in lab experiments is its specificity for inhibiting 20-HETE synthesis. This allows researchers to investigate the role of 20-HETE in various physiological and pathological processes. However, one limitation of using this compound is its potential off-target effects. This compound has been shown to inhibit the activity of other CYP enzymes, which could lead to unintended effects.

Future Directions

There are several future directions for research on N-[2-[(1R,2R)-2-hydroxycyclohexyl]ethyl]-3-(1H-1,2,4-triazol-5-yl)benzamide. One area of interest is the potential therapeutic applications of this compound in cardiovascular and renal diseases. Studies have shown that this compound can attenuate hypertension, renal injury, and cardiac hypertrophy in animal models. Further research is needed to determine the efficacy and safety of this compound in humans. Another area of interest is the anti-tumor effects of this compound. In vitro studies have demonstrated that this compound can inhibit the migration and invasion of cancer cells. Future research could investigate the potential of this compound as a cancer therapy.

Synthesis Methods

The synthesis of N-[2-[(1R,2R)-2-hydroxycyclohexyl]ethyl]-3-(1H-1,2,4-triazol-5-yl)benzamide was first reported by Imig et al. in 2005. The synthesis involves the reaction of 3-(1H-1,2,4-triazol-5-yl)benzoic acid with (1R,2R)-2-(bromomethyl)cyclohexanol in the presence of potassium carbonate and dimethylformamide. The resulting intermediate is then treated with benzoyl chloride to yield this compound.

Scientific Research Applications

N-[2-[(1R,2R)-2-hydroxycyclohexyl]ethyl]-3-(1H-1,2,4-triazol-5-yl)benzamide has been widely used as a research tool to investigate the role of 20-HETE in various physiological and pathological processes. Studies have shown that this compound can attenuate hypertension, renal injury, and cardiac hypertrophy in animal models. This compound has also been shown to have anti-inflammatory and anti-tumor effects.